Cas no 28027-17-0 (4-Hydroxy-7-methoxyquinoline-3-carboxylic acid)

4-Hydroxy-7-methoxyquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid
- 3-Quinolinecarboxylicacid, 4-hydroxy-7-methoxy-
- 4-Hydroxy-7-methoxyquinoline-3-caroboxylic acid
- 7-methoxy-4-oxo-1H-quinoline-3-carboxylic acid
- 4-hydroxy-7-methoxy-3-quinoline carboxylic acid
- 4-Hydroxy-7-methoxy-chinolin-3-carbonsaeure
- 7-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
- 7-Methoxy-4-hydroxyquinoline-3-carboxylic acid
- NSC 86135
- 7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- NSC86135
- 4-hydroxy-7-methoxy-3-quinolinecarboxylic acid
- Oprea1_845235
- Oprea1_831342
- 3-Quinolinecarboxylic acid, 1,4-dihydro-7-methoxy-4-oxo-
- QROPNBKULZRDMD-UHFFFAOYSA-N
- STL556606
- SBB095760
- BBL027899
- STL146902
- FT-0600736
- SY004577
- 7-methoxy-4-oxo-1H-quinoline-3-carboxylic acid;7-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- SR-01000453238-1
- J-650317
- SCHEMBL1041518
- 51726-87-5
- SR-01000453238
- AM20070256
- EN300-39571
- AKOS022492414
- Z385483260
- CHEMBL347711
- NSC-86135
- MFCD18417330
- AC-3306
- MFCD00024004
- AKOS002264982
- DS-0857
- SB71514
- CS-W022196
- F0911-3837
- DTXSID80292865
- 28027-17-0
- DB-111054
- DB-006838
-
- MDL: MFCD00024004
- Inchi: 1S/C11H9NO4/c1-16-6-2-3-7-9(4-6)12-5-8(10(7)13)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key: QROPNBKULZRDMD-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C1C([H])=C([H])C2C(C(C(=O)O[H])=C([H])N([H])C=2C=1[H])=O
Computed Properties
- Exact Mass: 219.053158g/mol
- Surface Charge: 0
- XLogP3: 1.8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 219.053158g/mol
- Monoisotopic Mass: 219.053158g/mol
- Topological Polar Surface Area: 75.6Ų
- Heavy Atom Count: 16
- Complexity: 350
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Density: 1.444
- Melting Point: 0°C
- Boiling Point: 0°C
- Flash Point: 0°C
- Refractive Index: 1.611
- PSA: 79.65000
- LogP: 1.64720
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazard Category Code: 20/21/22
- Safety Instruction: S22; S24/25
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Storage Condition:Inert atmosphere,Room Temperature
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D517341-5g |
4-Hydroxy-7-Methoxyquinoline-3-carboxylic acid |
28027-17-0 | 97% | 5g |
$605 | 2024-05-24 | |
Life Chemicals | F0911-3837-10μmol |
4-hydroxy-7-methoxyquinoline-3-carboxylic acid |
28027-17-0 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
Life Chemicals | F0911-3837-30mg |
4-hydroxy-7-methoxyquinoline-3-carboxylic acid |
28027-17-0 | 90%+ | 30mg |
$119.0 | 2023-11-21 | |
Life Chemicals | F0911-3837-50mg |
4-hydroxy-7-methoxyquinoline-3-carboxylic acid |
28027-17-0 | 90%+ | 50mg |
$160.0 | 2023-11-21 | |
Life Chemicals | F0911-3837-40mg |
4-hydroxy-7-methoxyquinoline-3-carboxylic acid |
28027-17-0 | 90%+ | 40mg |
$140.0 | 2023-11-21 | |
eNovation Chemicals LLC | Y1056195-25g |
4-HYDROXY-7-METHOXYQUINOLINE-3-CARBOXYLIC ACID |
28027-17-0 | 97% | 25g |
$530 | 2024-06-05 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DX953-250mg |
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid |
28027-17-0 | 97% | 250mg |
60CNY | 2021-05-08 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H183401-25g |
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid |
28027-17-0 | 95% | 25g |
¥1056.90 | 2023-09-02 | |
eNovation Chemicals LLC | D697543-5g |
4-Hydroxy-7-methoxyquinoline-3-carboxylic Acid |
28027-17-0 | 96% | 5g |
$225 | 2024-07-20 | |
Alichem | A189000815-10g |
7-Methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
28027-17-0 | 97% | 10g |
$169.79 | 2023-09-02 |
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid Related Literature
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
-
Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
-
Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
-
Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
Additional information on 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid (CAS No. 28027-17-0): A Comprehensive Overview
4-Hydroxy-7-methoxyquinoline-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 28027-17-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its diverse biological activities and therapeutic potential. The structural features of 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid, including its hydroxyl and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.
The< strong>4-Hydroxy-7-methoxyquinoline-3-carboxylic acid molecule exhibits a distinct arrangement of functional groups that enable it to interact with various biological targets. The presence of a hydroxyl group at the 4-position and a methoxy group at the 7-position enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the carboxylic acid moiety at the 3-position provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.
In recent years, there has been growing interest in quinoline derivatives due to their potential applications in treating infectious diseases, cancer, and inflammatory conditions. 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid has been studied for its antimicrobial and anti-inflammatory effects. Preliminary studies suggest that this compound may inhibit the growth of certain bacteria and fungi by disrupting essential cellular processes. Furthermore, its ability to modulate inflammatory pathways makes it a promising candidate for developing novel anti-inflammatory drugs.
The< strong>4-Hydroxy-7-methoxyquinoline-3-carboxylic acid scaffold has also been explored in the context of anticancer therapy. Research indicates that quinoline derivatives can induce apoptosis in cancer cells by targeting specific molecular pathways involved in cell proliferation and survival. The hydroxyl and methoxy groups in 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid may play a crucial role in these interactions, enhancing its ability to bind to cancer-specific receptors and disrupt tumor growth.
Advances in computational chemistry have further facilitated the study of 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid. Molecular modeling techniques have been used to predict its binding affinity to various biological targets, providing insights into potential drug-drug interactions and side effects. These computational studies have helped researchers optimize the structure of this compound for improved efficacy and safety.
The synthesis of 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. The development of efficient synthetic methods is crucial for large-scale production and further exploration of this compound's pharmacological potential.
In conclusion, 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid (CAS No. 28027-17-0) is a structurally interesting compound with significant therapeutic implications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer therapies. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.
28027-17-0 (4-Hydroxy-7-methoxyquinoline-3-carboxylic acid) Related Products
- 91-52-1(2,4-Dimethoxybenzoic acid)
- 102-24-9(Trimethoxyboroxine)
- 92-70-6(3-Hydroxy-2-naphthoic acid)
- 66-72-8(3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carbaldehyde)
- 86-59-9(quinoline-8-carboxylic acid)
- 34785-11-0(4-hydroxyquinoline-3-carboxylic acid)
- 59-67-6(Niacin)
- 86-48-6(1-hydroxynaphthalene-2-carboxylic acid)
- 93-60-7(Methyl nicotinate)
- 94-44-0(Benzyl nicotinate)
